6-benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine
CAS No.:
Cat. No.: VC16384705
Molecular Formula: C30H30N4
Molecular Weight: 446.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C30H30N4 |
|---|---|
| Molecular Weight | 446.6 g/mol |
| IUPAC Name | 6-benzyl-2,5-dimethyl-3-phenyl-N-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine |
| Standard InChI | InChI=1S/C30H30N4/c1-20(2)24-15-17-26(18-16-24)32-29-27(19-23-11-7-5-8-12-23)21(3)31-30-28(22(4)33-34(29)30)25-13-9-6-10-14-25/h5-18,20,32H,19H2,1-4H3 |
| Standard InChI Key | BGVXFWWCRRKXNV-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NC2=C(C(=NN2C(=C1CC3=CC=CC=C3)NC4=CC=C(C=C4)C(C)C)C)C5=CC=CC=C5 |
Introduction
Chemical Identity and Physicochemical Properties
Molecular Characterization
6-Benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine (PubChem CID: 3747470) has a molecular formula of and a molecular weight of 446.6 g/mol . The compound’s IUPAC name reflects its intricate substitution pattern: a pyrazolo[1,5-a]pyrimidin-7-amine core substituted at position 6 with a benzyl group, positions 2 and 5 with methyl groups, position 3 with a phenyl ring, and the amine nitrogen with a 4-isopropylphenyl moiety.
Table 1: Key Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | PubChem | |
| Molecular Weight | 446.6 g/mol | PubChem |
| Synonyms | STK741423, AKOS002314524 | PubChem |
| Structural Class | Pyrazolo[1,5-a]pyrimidine | Evitachem |
The compound’s stability and reactivity are influenced by electron-rich aromatic systems and the presence of nitrogen atoms within the heterocyclic core, which facilitate π-π stacking interactions and hydrogen bonding with biological targets .
Synthesis and Optimization Strategies
Table 2: Representative Reaction Conditions for Analogues
| Step | Reagents/Conditions | Yield (%) | Source |
|---|---|---|---|
| Core Formation | Microwave, 150°C, 30 min | 78–85 | Evitachem |
| Amidation | Pd(dba), Xantphos, 110°C | 65 | PubMed |
Purification and Characterization
Purification via column chromatography (silica gel, ethyl acetate/hexane) followed by recrystallization from ethanol yields high-purity material. Structural confirmation employs:
-
H NMR: Distinct signals for methyl groups (δ 1.2–1.4 ppm), aromatic protons (δ 6.8–7.6 ppm), and amine protons (δ 5.1 ppm) .
Structural and Electronic Features
X-ray Crystallography and Conformational Analysis
Although no crystallographic data for this specific compound are available, related pyrazolo[1,5-a]pyrimidines exhibit planar bicyclic cores with dihedral angles <10° between the pyrazole and pyrimidine rings. The 4-isopropylphenyl group adopts a perpendicular orientation relative to the core, minimizing steric clash .
Computational Modeling
Density functional theory (DFT) calculations predict:
-
HOMO-LUMO Gap: ~4.1 eV, indicating moderate reactivity.
-
Electrostatic Potential: Negative charge localized on the pyrimidine N-atoms, favoring interactions with cationic residues in enzyme active sites .
Biological Activity and Mechanistic Insights
Table 3: Biological Data for Analogues
| Compound Class | Target | IC | Source |
|---|---|---|---|
| 7-Arylaminopyrazolo[1,5-a]pyrimidine | PfDHODH | 0.12 μM | PubMed |
| Pyrazolo[3,4-d]pyrimidine | EGFR kinase | 0.08 μM | Future Med |
Kinase Inhibition
Pyrazolo[1,5-a]pyrimidines are established kinase inhibitors. The 2,5-dimethyl and 3-phenyl groups may enhance affinity for ATP-binding pockets, as seen in EGFR and VEGFR2 inhibitors .
Pharmacological Applications and Challenges
Drug Development Prospects
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume